1-Cycloheptyl-3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-cycloheptyl-3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C20H29N3O4/c1-26-17-10-9-16(12-18(17)27-2)23-13-15(11-19(23)24)22-20(25)21-14-7-5-3-4-6-8-14/h9-10,12,14-15H,3-8,11,13H2,1-2H3,(H2,21,22,25)
• InChI Key: YQTQGISMIZGLPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NC3CCCCCC3)OC
• Molecular Formula: C20H29N3O4
• Molecular Weight: 375.5 g/mol

Description

The compound “1-Cycloheptyl-3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]urea” is a complex organic molecule. It contains a cycloheptyl group, a dimethoxyphenyl group, a pyrrolidinone group, and a urea group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure. The presence of the dimethoxyphenyl group suggests potential for aromatic interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrolidinone and urea groups, both of which contain carbonyl groups that could potentially undergo nucleophilic attack. The dimethoxyphenyl group might also influence the compound’s reactivity due to the electron-donating nature of the methoxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar groups (like the carbonyl groups in the pyrrolidinone and urea moieties, and the ether groups in the dimethoxyphenyl moiety) could impact its solubility in different solvents.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research, with potential applications in fields like medicinal chemistry, materials science, and synthetic biology. Future research could explore the synthesis, reactivity, and potential applications of this compound.